Cas no 51689-50-0 (2-methylbenzene-1,3-dicarbaldehyde)

2-methylbenzene-1,3-dicarbaldehyde structure
51689-50-0 structure
Product Name:2-methylbenzene-1,3-dicarbaldehyde
CAS No:51689-50-0
MF:C9H8O2
MW:148.158622741699
CID:1016973
PubChem ID:12636848
Update Time:2025-04-20

2-methylbenzene-1,3-dicarbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxaldehyde, 2-methyl- (9CI)
    • 2-methylbenzene-1,3-dicarbaldehyde
    • 51689-50-0
    • 2,6-Diformyltoluene
    • DB-240381
    • 2-Methylisophthalaldehyde
    • BCA68950
    • methylisophthalaldehyde
    • SCHEMBL2451551
    • EN300-118594
    • Inchi: 1S/C9H8O2/c1-7-8(5-10)3-2-4-9(7)6-11/h2-6H,1H3
    • InChI Key: DPHHDYGAXAVFIA-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC=C(C=O)C=1C

Computed Properties

  • Exact Mass: 148.052429494g/mol
  • Monoisotopic Mass: 148.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 34.1Ų

2-methylbenzene-1,3-dicarbaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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EN300-118594-1.0g
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Enamine
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Enamine
EN300-118594-50mg
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Enamine
EN300-118594-100mg
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